3-Methyl-6-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 3-methyl-6-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C16H17F3N4O4S/c1-21-14(24)10-13(20-15(21)25)22-5-7-23(8-6-22)28(26,27)12-4-2-3-11(9-12)16(17,18)19/h2-4,9-10H,5-8H2,1H3,(H,20,25)
• InChI Key: IYNOVRJKAFWVPY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=C(NC1=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H17F3N4O4S
• Molecular Weight: 418.4 g/mol
• CAS No.: 2320211-76-3

Description

The compound “3-Methyl-6-[4-[3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-1H-pyrimidine-2,4-dione” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring with two nitrogen atoms. The molecule also contains a trifluoromethyl group attached to a phenyl ring, and a sulfonyl group linking the phenyl ring to the piperazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The trifluoromethyl group is known for its high electronegativity, which could make the compound reactive under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of the trifluoromethyl group, which could increase the compound’s lipophilicity and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, it could interact with biological targets in specific ways.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a pharmaceutical, further studies could focus on its efficacy and safety in preclinical and clinical trials.